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Compound of Interest |

1-(Chloromethyl)-2-fluoro-3-
Compound Name:
methylbenzene
CAS No.: 647037-27-2
Cat. No.: B1369933

(Platinum Standard & L-Lysine Monohydrochloride)
Part 1: Chemical Identity & Disambiguation

The identifier "47037-27-2" is a conflation of data points. The table below resolves this
ambiguity by characterizing the two most probable targets.

Candidate A: Platinum Candidate B: L-Lysine
Standard Monohydrochloride

Feature

- Matches Product SKU 47037 Matches CAS Suffix -27-2
Identifier Match

(Supelco/Sigma) (657-27-2)

Chemical Nature Inorganic Mixture (Pt in HCI) Organic Amino Acid Salt
_ Analytical Calibration Drug Formulation, Cell Culture

Primary Use i

(AAS/ICP) Media
Physical State Liquid (Acidic Solution) Solid (Crystalline Powder)

) ] Non-Hazardous (General

Key Hazard Corrosive (Skin/Eye/Metals)

Irritant)
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Part 2: Candidate A - Platinum Standard (Product
47037)

Context: Used in Quality Control (QC) for elemental impurity testing (ICH Q3D) in drug
products.

Physicochemical Properties

The Platinum Standard is typically a solution of Platinum (Pt) metal dissolved in dilute
Hydrochloric Acid (HCI).

o Appearance: Clear, colorless to slightly yellow liquid.

Density: ~1.02 g/mL at 20 °C.

pH: < 1.0 (Strongly Acidic).

Solubility: Miscible with water.

Stability: Stable under standard laboratory conditions; sensitive to contamination.

Hazard Profile (GHS Classification)

This material is hazardous primarily due to the Hydrochloric Acid matrix.
» Signal Word:DANGER
e Hazard Statements:

o H290: May be corrosive to metals.

o H314: Causes severe skin burns and eye damage.

o H335: May cause respiratory irritation.[1]

Safety & Handling Protocol

Critical Control Point: Prevention of acid burns and inhalation of vapors.
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» Engineering Controls: Handle ONLY in a certified chemical fume hood.
e PPE: Nitrile or Neoprene gloves (min 0.11 mm thickness), safety goggles, and lab coat.

o Spill Management: Neutralize small spills with sodium bicarbonate (NaHCO3) or lime before
disposal.

Part 3: Candidate B — L-Lysine Monohydrochloride
(CAS 657-27-2)

Context: A fundamental excipient and active moiety in drug development, used for protein
stabilization and as a nutritional supplement.

Chemical Structure & Identity

e IUPAC Name: (2S)-2,6-Diaminohexanoic acid hydrochloride
e Molecular Formula: CeH14N202 - HCI

¢ Molecular Weight: 182.65 g/mol

hvsicochemical .

Property Value Relevance to Drug Dev

Indicates high thermal stability

Melting Point 263-264 °C (dec.) )
for solid dosage forms.
N Excellent for aqueous
Solubility (Water) ~600 g/L (20 °C) )
parenteral formulations.
Acts as a buffering agent in
pKa 2.18, 8.95, 10.53 N
specific pH ranges.
o ) ) Biologically active form; critical
Chirality L-Isomer (S-configuration)

for metabolic compatibility.

Experimental Protocol: Purity Verification via HPLC
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To verify the identity and purity of L-Lysine HCI (distinguishing it from degradation products),
use the following Reverse-Phase HPLC method.

Methodology:

e Column: C18 (e.g., 250 mm x 4.6 mm, 5 um).

» Mobile Phase:
o A: 0.01 M Phosphate Buffer (pH 2.5) + 5 mM Sodium Octanesulfonate (lon-pairing agent).
o B: Acetonitrile.
o Gradient: Isocratic 90% A/ 10% B.

o Detection: UV at 210 nm (low sensitivity) or Post-column derivatization with Ninhydrin (570
nm).

e Flow Rate: 1.0 mL/min.
e Injection Vol: 20 L.

Causality: The ion-pairing agent is strictly required because Lysine is highly polar and will not
retain on a standard C18 column without it. The low pH suppresses ionization of the carboxylic
acid, improving peak shape.

Part 4: Visualization & Pathways
Disambiguation Logic Pathway

The following diagram illustrates the decision logic for researchers encountering the ambiguous
"47037-27-2" identifier.

. . Product Code Match _ [RSE o i ok

RISlag7037 gl (Platinum Standard)
o Suffix Match (Typo) [NOSG242)
S22 gl (L-Lysine HC))

Input: CAS 47087-27-2 Verify in CAS Registry Invalid/Non-Existent Analyze Components
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Click to download full resolution via product page

Caption: Logical workflow for resolving the ambiguous identifier 47037-27-2 into actionable
chemical targets.

L-Lysine HCI Dissociation Mechanism

Understanding the behavior of L-Lysine HCI in aqueous solution is vital for formulation pH
control.

L-Lysine HCI (Solid) H20 Solvent

Dissolution

Lysine Cation (Lys+) Chloride lon (ClI-)

Deprotonation (pKa ~2.2)

Zwitterion (pH ~9.7)

Click to download full resolution via product page

Caption: Dissociation pathway of L-Lysine Monohydrochloride in aqueous media, highlighting
lonic species generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. piercechemical.com [piercechemical.com]

e To cite this document: BenchChem. [Technical Guide: Analysis of CAS 47037-27-2
Candidates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369933#cas-number-47037-27-2-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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